N-(5-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide
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Overview
Description
The compound “N-(5-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2,3-dihydrobenzo[b][1,4]dioxin-5-amine hydrochloride was synthesized via alkylation of phenolic hydroxyl group, azidation of carboxylic acid, Curtius rearrangement, hydrolysis and salification . Another study reported the Pd-Catalyzed Asymmetric Intramolecular Aryl C−O Bond Formation with SDP(O) Ligand for the Enantioselective Synthesis of (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanols .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies. For example, the crystal structure of (E)-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)-N-phenylhydrazinecarbothioamide, a compound with a similar dihydrobenzo[b][1,4]dioxin-6-yl group, has been reported .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the Pd-Catalyzed Asymmetric Intramolecular Aryl C−O Bond Formation with SDP(O) Ligand was used for the Enantioselective Synthesis of (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanols .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, 2,3-Dihydrobenzo[b][1,4]dioxin-6-ol has a molecular weight of 152.147, a density of 1.3±0.1 g/cm3, a boiling point of 291.4±39.0 °C at 760 mmHg, and a flash point of 130.0±27.1 °C .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of complex organic compounds with potential biological activities. For instance, enaminones incorporating dibromobenzofuran moieties have been used as versatile precursors for novel azines and azolotriazines, demonstrating the utility of complex organic molecules in synthesizing diverse heterocyclic compounds with potential applications in drug discovery and material sciences (Sanad & Mekky, 2018).
Biological Activities
Studies have explored the biological activities of compounds similar to the query chemical, including their antibacterial, antifungal, and antioxidant properties. For example, novel heterocyclic compounds synthesized from amino triazoles and thiols have been characterized for their antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2015). Furthermore, compounds based on benzo[d]thiazolyl substituted pyrazol-5-ones have been investigated for their promising antibacterial properties, particularly against Staphylococcus aureus and Bacillus subtilis, suggesting their utility in medicinal chemistry for designing new antibiotics (Palkar et al., 2017).
Environmental Applications
The removal of heavy metals from industrial wastes using novel adsorbents has also been a focus area. For instance, magnetic nanoadsorbents modified with organic compounds have been successfully used for the removal of Zn2+ and Cd2+ ions from industrial wastes, demonstrating the environmental applications of complex organic molecules in pollution remediation (Zargoosh et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S/c26-19(22-14-1-2-16-17(9-14)30-8-7-29-16)11-25-5-3-15-18(10-25)31-21(23-15)24-20(27)13-4-6-28-12-13/h1-2,4,6,9,12H,3,5,7-8,10-11H2,(H,22,26)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBKOJKPZWWFKOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)CC(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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